3,4,6-Trimethyl-3H-imidazo[4,5-c]pyridin-2-amine

• CAS RN: 193690-74-3
• Molecular Formula: C9H12N4
• Molecular Weight: 176.22 g/mol
• IUPAC Name: 3,4,6-trimethylimidazo[4,5-c]pyridin-2-amine
• InChI: InChI=1S/C9H12N4/c1-5-4-7-8(6(2)11-5)13(3)9(10)12-7/h4H,1-3H3,(H2,10,12)
• InChI Key: ZFOOQPPVAWZEPS-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C(=N1)C)N(C(=N2)N)C

Description

3,4,6-Trimethyl-3H-imidazo[4,5-c]pyridin-2-amine, also known as CLP290, is a small molecule drug that has been extensively studied for its potential therapeutic applications. This compound has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 3,4,6-Trimethyl-3H-imidazo[4,5-c]pyridin-2-amine involves the modulation of ion channels, specifically the TRPC6 channel. This channel plays a crucial role in various physiological processes, including neuronal function and vascular homeostasis. By modulating this channel, 3,4,6-Trimethyl-3H-imidazo[4,5-c]pyridin-2-amine has been shown to improve neuronal function and reduce inflammation, making it a promising candidate for the treatment of various diseases.
Biochemical and Physiological Effects:
3,4,6-Trimethyl-3H-imidazo[4,5-c]pyridin-2-amine has been shown to have a wide range of biochemical and physiological effects. In vitro studies have shown that this compound can modulate ion channels, improve neuronal function, and reduce inflammation. In vivo studies have demonstrated that 3,4,6-Trimethyl-3H-imidazo[4,5-c]pyridin-2-amine can reduce seizure activity, improve cognitive function, and reduce inflammation in animal models. These effects make it a promising candidate for the treatment of various diseases, such as epilepsy, neuropathic pain, and inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3,4,6-Trimethyl-3H-imidazo[4,5-c]pyridin-2-amine in lab experiments is its high purity and stability. This compound can be synthesized in large quantities and has been extensively characterized, making it a reliable and consistent tool for research. However, one of the limitations of using 3,4,6-Trimethyl-3H-imidazo[4,5-c]pyridin-2-amine in lab experiments is its specificity. This compound modulates a specific ion channel, TRPC6, and may not be suitable for studying other ion channels or physiological processes.

Future Directions

There are several future directions for the research and development of 3,4,6-Trimethyl-3H-imidazo[4,5-c]pyridin-2-amine. One potential direction is to further investigate its therapeutic potential for the treatment of various diseases, such as epilepsy, neuropathic pain, and inflammatory bowel disease. Another direction is to explore its potential as a research tool for studying ion channels and neuronal function. Additionally, further optimization of the synthesis method and characterization of the compound may lead to new applications and discoveries.

Synthesis Methods

The synthesis of 3,4,6-Trimethyl-3H-imidazo[4,5-c]pyridin-2-amine involves the reaction of 2-chloro-3,4,6-trimethylpyridine with 2-aminoimidazole in the presence of a palladium catalyst. The reaction proceeds under mild conditions and yields a high purity product. This synthesis method has been optimized for large-scale production, making it suitable for further research and development.

Scientific Research Applications

3,4,6-Trimethyl-3H-imidazo[4,5-c]pyridin-2-amine has been extensively studied for its potential therapeutic applications. This compound has been shown to have a wide range of biochemical and physiological effects, including modulating ion channels, improving neuronal function, and reducing inflammation. These effects make it a promising candidate for the treatment of various diseases, such as epilepsy, neuropathic pain, and inflammatory bowel disease.